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Comparative Analysis: Dextroamphetamine vs. 2-FA

The table below summarizes the key comparative data available for these two substances.

Dextroamphetamine

2-Fluoroamphetamine (2-FA) [Research

Feature
(Pharmaceutical) Chemical]
Status FDA-approved medication [1] [2] Pre-clinical research compound; no medical
approval [3]
Primary Treatment of ADHD and Narcolepsy No established medical uses [3]

Medical Uses

Mechanism
of Action

Dosage (Oral)

[1] [2] [4]

Well-established: promotes release
and inhibits reuptake of dopamine and
norepinephrine [2] [4].

Varies by condition and age (e.g.,
ADHD: initial 5 mg 1-2 times/day for
adults) [5].

Presumed similar mechanism as a
dopamine/norepinephrine releasing agent,
but not formally studied [3].

Anecdotal user reports: Light: 15-30 mg,
Common: 30-50 mg, Strong: 50-60 mg [3].
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| Duration of Action (Oral) | Immediate-Release: 3-6 hours [4] Extended-Release: 8-12 hours [4] |
Anecdotal user reports: Total: 2-4 hours [3] | | Subjective Effects (Reported) | Increased attention, focus,
wakefulness, decreased appetite [4] [6]. | Reported to be most "amphetamine-like"; euphoria, stimulation,
increased motivation [3]. | | Safety & Toxicity Profile | Well-characterized. Common side effects: insomnia,
dry mouth, headache, increased heart rate. Serious risks: abuse potential, cardiovascular events, psychosis at
high doses [1] [4]. | Not established. Anecdotal reports suggest a potential "ceiling dose" and fewer side
effects (e.g., anxiety, high blood pressure), but long-term toxicity is unknown [3]. | | Addiction Potential |
Moderate to High; known to be habit-forming with risk of psychological dependence [1] [4]. | Theorized to

be Moderate; presumed cross-tolerance with other stimulants, but limited data [3]. |

Experimental and Pharmacological Data

For researchers, the details of experimental protocols and pharmacological data are critical.

Experimental Protocols Cited

The available information for 2-FA does not come from formal clinical trials but from user self-reports. In
contrast, dextroamphetamine has been studied in numerous randomized, double-blind, controlled trials,

which is the gold standard for clinical research.

e For Dextroamphetamine: A typical clinical trial protocol involves randomly assigning participants
(e.g., adults with ADHD) to receive either dextroamphetamine, a comparator drug (e.g., paroxetine), a
combination, or a placebo for a set period (e.g., 20 weeks). Outcomes are measured using
standardized clinical rating scales for ADHD symptoms, anxiety, and depression, with efficacy and
adverse events recorded at endpoint [7].

¢ For 2-FA: No formal experimental protocols were identified. The dosage and duration information is
gathered from user submissions on forums and is intended for educational purposes only, not as a
recommendation [3].

Pharmacokinetics and Mechanism of Action

The following diagram illustrates the well-established mechanism of action for dextroamphetamine,

highlighting the key data gaps that exist for 2-FA.
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This visual demonstrates that while the mechanism of dextroamphetamine is well-understood to involve
multiple pathways like TAAR1 activation and VMAT?2 inhibition, leading to increased neurotransmitters in
the synapse [2] [4], the mechanism of 2-FA is only presumed to be similar, with a significant lack of

confirming data [3].

Critical Research Considerations

¢ Toxicity and Safety Data: The long-term health effects and toxicology of 2-FA have not been
studied in any scientific context [3]. Its history of human usage is minimal, and its exact toxic
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dosage is unknown. This stands in stark contrast to dextroamphetamine, which has a well-
characterized safety and adverse effect profile.

¢ Regulatory Status: Dextroamphetamine is a Schedule Il controlled substance in the U.S., indicating
a recognized medical use but also a high potential for abuse [1] [4]. The legal status of 2-FA varies by
country but it is often an uncontrolled research chemical, which poses significant risks for non-
research use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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